Ethyl benzo[f]quinoline-6-carboxylate

• IUPAC Name: ethyl benzo[f]quinoline-6-carboxylate
• InChI: InChI=1S/C16H13NO2/c1-2-19-16(18)14-10-15-13(8-5-9-17-15)11-6-3-4-7-12(11)14/h3-10H,2H2,1H3
• InChI Key: KKIFEZVSOLDWFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=N2)C3=CC=CC=C31
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• CAS No.: 611225-63-9

Description

Ethyl benzo[f]quinoline-6-carboxylate is a derivative of quinoline. Quinoline is a nitrogen-based heterocyclic aromatic compound with a chemical formula of C9H7N. It exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Synthesis Analysis

The synthesis of quinoline derivatives has been a topic of interest due to their various applications in medicinal and industrial chemistry. The synthesis process often involves alternative reaction methods such as microwave-assisted synthesis, using clay or other catalysts which could be recycled and reused, one-pot reactions, solvent-free reaction conditions, using ionic liquids, ultrasound-promoted synthesis, and photocatalytic synthesis (UV radiation).

Chemical Reactions Analysis

Quinoline and its derivatives undergo various chemical reactions, including nucleophilic and electrophilic substitution reactions. For instance, a cyclization process occurs when a compound is reacted with β-carbomethoxypropionyl chloride to produce ethyl 2-(3-ethoxy-3-oxopropanamido)benzoate, which upon refluxing in the presence of potassium hydroxide followed by acid treatment, gives the quinoline-3-carboxylate derivative.

Future Directions

Quinoline derivatives have become important compounds due to their variety of applications in medicinal, synthetic organic chemistry as well as in the field of industrial chemistry. There are greater societal expectations that chemists should produce greener and more sustainable chemical processes. Therefore, future directions may include the development of more sustainable synthetic approaches of quinoline and its analogs.